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Compound of Interest

Compound Name: 4-Chloro-6-nitroquinazoline

CAS No.: 19815-16-8

Cat. No.: B117968

Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of 4-Chloro-6-nitroquinazoline, a chemical compound used in research and

development. Adherence to these protocols is critical to ensure the safety of laboratory

personnel and to maintain environmental compliance. The following procedures are designed

for researchers, scientists, and drug development professionals.

Hazard Assessment and Safety Data
4-Chloro-6-nitroquinazoline is classified as a hazardous substance. Based on the Globally

Harmonized System (GHS), it presents multiple risks that necessitate careful handling and

disposal.

Summary of Hazard Information:
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Property Data Source(s)

GHS Pictogram GHS07 (Harmful/Irritant) [1]

Signal Word Warning [1][2]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[1][3]

Physical Form Solid [1]

Molecular Formula C₈H₄ClN₃O₂ [2][4]

Molecular Weight 209.59 g/mol [2]

Melting Point 128 °C [1]

Storage
Store at -20°C, sealed, away

from moisture.
[1][4]

Personal Protective Equipment (PPE)
Due to the irritant nature of 4-Chloro-6-nitroquinazoline, all handling and disposal procedures

must be conducted with appropriate PPE to prevent exposure.

Hand Protection: Wear chemical-resistant nitrile gloves. For extensive handling, consider

double-gloving.

Eye Protection: Use chemical safety goggles or a full-face shield.[5]

Skin and Body Protection: A laboratory coat is required. For handling larger quantities or

during spill cleanup, a low-permeability gown with long sleeves and tight cuffs is
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recommended.[5]

Respiratory Protection: Handle the solid compound in a well-ventilated area or a chemical

fume hood to avoid inhaling dust. If there is a risk of generating dust or aerosols outside of a

fume hood, a NIOSH-approved respirator should be used.[5]

Step-by-Step Disposal Protocol
The disposal of 4-Chloro-6-nitroquinazoline must be managed as hazardous chemical waste.

Under regulations like the Resource Conservation and Recovery Act (RCRA) in the United

States, the generator of the waste is responsible for it from "cradle to grave".[6][7] Never

dispose of this chemical down the drain or in regular trash.[3][5]

Step 1: Waste Identification and Segregation

Classify all materials contaminated with 4-Chloro-6-nitroquinazoline as hazardous waste.

This includes the pure compound, reaction mixtures, contaminated labware (e.g., pipette

tips, vials), and spill cleanup materials.

Segregate this waste from other waste streams. It should be collected in a dedicated, leak-

proof, and puncture-resistant container clearly marked for halogenated organic waste.[5]

Step 2: Waste Accumulation and Storage

Place the segregated waste into a primary container that is compatible with the chemical.

Ensure the container is tightly sealed to prevent leaks or spills.[3][8]

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area away from incompatible materials.[5][8]

Step 3: Labeling

Label the waste container clearly and accurately. The label must include:

The words "Hazardous Waste."

The full chemical name: "4-Chloro-6-nitroquinazoline."
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The specific hazards associated with the chemical (e.g., "Harmful," "Irritant").

The accumulation start date.

The name and contact information of the generating laboratory or researcher.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Provide the waste manifest with accurate information about the container's contents.[5][8]

Waste must be transported by a licensed transporter to a permitted treatment, storage, and

disposal facility (TSDF).[8][9][10]

Emergency Procedures: Spill and Exposure
In Case of a Spill:

Evacuate and Secure: Immediately alert others in the area and restrict access.[5]

Don PPE: Before attempting to clean, put on the full PPE described in Section 2.

Containment: For solid spills, carefully cover the material with absorbent pads to avoid

creating dust. Do not sweep dry powder.[3][5]

Cleanup: Gently collect the contaminated materials using spark-proof tools and place them

into the designated hazardous waste container. Clean the spill area with an appropriate

solvent and then soap and water. All cleanup materials must be disposed of as hazardous

waste.[3]

In Case of Exposure:

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[11]

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin with plenty

of water. If irritation persists, seek medical advice.[3]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Chloro-6-nitroquinazoline waste.
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Disposal Workflow for 4-Chloro-6-nitroquinazoline

Waste Generation
(e.g., unused chemical, contaminated labware)

Step 1: Assess Hazards
- Harmful (H302)

- Skin/Eye Irritant (H315, H319)
- Respiratory Irritant (H335)

Initiate Disposal

Step 2: Select PPE
- Nitrile Gloves

- Safety Goggles
- Lab Coat / Gown

Step 3: Segregate Waste
- Place in a dedicated, compatible,

 puncture-resistant container.

Step 4: Label Container
- 'Hazardous Waste'

- Chemical Name
- Hazards & Date

Step 5: Store Safely
- Tightly closed container
- Secure, ventilated area

Step 6: Final Disposal
- Contact EHS or certified vendor

- Complete waste manifest

Arrange Pickup

Waste Transferred to
Permitted Facility

Click to download full resolution via product page

Caption: Disposal workflow for 4-Chloro-6-nitroquinazoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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